Cas no 2138190-25-5 (sodium 1H-indazole-5-sulfinate)

Sodium 1H-indazole-5-sulfinate is a sulfinate salt derivative of 1H-indazole, primarily utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a nucleophile or radical precursor, facilitating sulfonylation and cross-coupling reactions. The compound's stability under controlled conditions and solubility in polar solvents enhance its utility in diverse synthetic applications. It is particularly valuable in the development of sulfone-containing heterocycles, which are relevant in medicinal chemistry for drug discovery. The crystalline form ensures consistent purity, making it suitable for precise experimental workflows. Proper handling under inert atmospheres is recommended to maintain integrity.

sodium 1H-indazole-5-sulfinate structure

2138190-25-5 structure

Product Name:sodium 1H-indazole-5-sulfinate

CAS No:2138190-25-5

MF:C₇H₅N₂NaO₂S

MW:204.181570768356

CID:5799943

PubChem ID:165453843

Update Time:2025-05-24

sodium 1H-indazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

- 2138190-25-5
- EN300-723380
- sodium 1H-indazole-5-sulfinate
- Inchi： 1S/C7H6N2O2S.Na/c10-12(11)6-1-2-7-5(3-6)4-8-9-7;/h1-4H,(H,8,9)(H,10,11);/q;+1/p-1
- InChI Key： FKTFPVNWKAYUOW-UHFFFAOYSA-M
- SMILES： S(C1C=CC2=C(C=NN2)C=1)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 203.99694286g/mol
Monoisotopic Mass: 203.99694286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88Å²

sodium 1H-indazole-5-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723380-1.0g	sodium 1H-indazole-5-sulfinate	2138190-25-5		1g	$0.0	2023-06-06

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Additional information on sodium 1H-indazole-5-sulfinate

Research Briefing on Sodium 1H-Indazole-5-Sulfinate (CAS: 2138190-25-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Sodium 1H-indazole-5-sulfinate (CAS: 2138190-25-5) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This sulfinate derivative of indazole serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its utility in constructing sulfonamide-based pharmacophores, which are prevalent in many FDA-approved drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor for developing selective kinase inhibitors. Researchers utilized sodium 1H-indazole-5-sulfinate to introduce sulfonyl groups at the 5-position of the indazole scaffold, creating novel compounds with potent activity against cancer-related kinases. The study reported IC50 values in the low nanomolar range for several synthesized derivatives, suggesting promising therapeutic potential.

In the field of radiopharmaceuticals, sodium 1H-indazole-5-sulfinate has shown particular promise as a building block for PET tracer development. A recent Nature Communications article (2024) described its use in synthesizing sulfonamide-containing probes for imaging tumor hypoxia. The compound's ability to undergo facile radiolabeling with fluorine-18 while maintaining favorable pharmacokinetic properties makes it especially valuable for diagnostic applications.

The synthetic versatility of sodium 1H-indazole-5-sulfinate has been further demonstrated in metal-catalyzed cross-coupling reactions. A 2024 ACS Catalysis paper detailed its use in palladium-catalyzed sulfonylation reactions, enabling efficient construction of C-S bonds under mild conditions. This methodological advancement has significant implications for streamlining the synthesis of sulfone-containing drug candidates.

From a safety and ADME perspective, recent preclinical studies have shown that sodium 1H-indazole-5-sulfinate-derived compounds generally exhibit favorable metabolic stability and low cytotoxicity. However, researchers note that careful consideration must be given to the potential for sulfonamide hypersensitivity reactions when developing clinical candidates from this scaffold.

Looking forward, the unique chemical properties of sodium 1H-indazole-5-sulfinate position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies for oncology and inflammatory diseases. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, potentially opening new avenues for tackling previously "undruggable" targets.